Cas no 68285-24-5 ((S)-1-(2-Methoxyphenyl)ethanamine)

• Product Name: (S)-1-(2-Methoxyphenyl)ethanamine
• CAS No: 68285-24-5
• MF: C₉H₁₃NO
• MW: 151.205622434616
• MDL: MFCD00671658
• CID: 58745
• PubChem ID: 853082
• Update Time: 2025-06-08

(S)-1-(2-Methoxyphenyl)ethanamine Chemical and Physical Properties

Names and Identifiers

• (S)-1-(2-Methoxyphenyl)ethanamine
• (S)-1-(2-Methoxyphenyl)ethylamine
• (1S)-1-(2-methoxyphenyl)ethanamine
• Benzenemethanamine,2-methoxy-a-methyl-, (S)-
• (-)-o-Methoxy-a-phenylethylamine
• (-)-a-(o-Methoxyphenyl)ethylamine
• (S)-o-Methoxy-a-phenethylamine
• (s)-2-methoxy-alpha-methylbenzylamine
• AKOS010377903
• (S)-(-)-2-Methoxy a-methylbenzylamine
• (1S)-1-(2-methoxyphenyl)ethan-1-amine
• CS-0000284
• (S)-1-(2-Methoxyphenyl)ethan-1-amine
• (1S)-1-(2-methoxyphenyl)ethylamine
• VENQOHAPVLVQKV-ZETCQYMHSA-N
• MFCD00671658
• DTXSID30357392
• 68285-24-5
• AS-36150
• (S)-2-Methoxy-alpha-methylbenzylamine, ChiPros(R), produced by BASF, 99%
• EN300-87753
• (1S)-1-(2-methoxyphenyl)-ethylamine
• AKOS015851754
• SCHEMBL334379

• MDL： MFCD00671658
• Inchi： 1S/C9H13NO/c1-7(10)8-5-3-4-6-9(8)11-2/h3-7H,10H2,1-2H3/t7-/m0/s1
• InChI Key： VENQOHAPVLVQKV-ZETCQYMHSA-N
• SMILES： O(C)C1C=CC=CC=1[C@H](C)N

Computed Properties

• Exact Mass: 151.10000
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.2
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Color/Form: Liquid
• Density: 1.003
• Boiling Point: 118 °C/17 mmHg
• Flash Point: 118°C/17mm
• Refractive Index: 1.522
• Water Partition Coefficient: Soluble in water(22 g/L).
• PSA: 35.25000
• LogP: 2.41520
• Sensitiveness: Air Sensitive
• Solubility: Not determined

(S)-1-(2-Methoxyphenyl)ethanamine Security Information

• Signal Word：Danger
• Hazard Statement： H314;H331
• Warning Statement： P261;P280;P305+P351+P338;P310
• Hazardous Material transportation number：UN2735
• Hazard Category Code： 20-34
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Storage Condition：Room temperature
• Packing Group：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on (S)-1-(2-Methoxyphenyl)ethanamine

Comprehensive Overview of (S)-1-(2-Methoxyphenyl)ethanamine (CAS No. 68285-24-5)

(S)-1-(2-Methoxyphenyl)ethanamine, also known by its CAS number 68285-24-5, is a chiral compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and medicinal chemistry. This compound is characterized by its unique molecular structure, which includes a methoxyphenyl group and an aminoethyl moiety. The chiral center at the carbon atom adjacent to the amino group imparts distinct properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals.

The chemical formula of (S)-1-(2-Methoxyphenyl)ethanamine is C₉H₁₃NO, and its molecular weight is 151.20 g/mol. The compound is a colorless to pale yellow liquid at room temperature and exhibits a characteristic amine odor. Its physical and chemical properties, such as solubility in water and organic solvents, melting point, and boiling point, are crucial for its applications in synthetic processes and pharmaceutical formulations.

In recent years, (S)-1-(2-Methoxyphenyl)ethanamine has been extensively studied for its potential therapeutic applications. One of the key areas of research has been its use as an intermediate in the synthesis of chiral drugs. Chiral compounds are essential in pharmaceuticals because they can exhibit different biological activities depending on their enantiomeric form. The (S)-enantiomer of this compound is particularly important due to its enhanced biological activity compared to the (R)-enantiomer.

A notable example of a drug synthesized using (S)-1-(2-Methoxyphenyl)ethanamine is Esomeprazole, a proton pump inhibitor used to treat acid-related disorders such as gastroesophageal reflux disease (GERD) and peptic ulcers. The chiral purity of the intermediate is critical for ensuring the efficacy and safety of the final drug product. Recent advancements in asymmetric synthesis techniques have enabled more efficient and cost-effective production of this enantiomerically pure compound.

Beyond pharmaceutical applications, (S)-1-(2-Methoxyphenyl)ethanamine has also found use in the development of agrochemicals and fine chemicals. Its unique structural features make it a versatile building block for the synthesis of various functional molecules with diverse applications. For instance, it can be used as a ligand in transition metal-catalyzed reactions or as a precursor for the preparation of chiral catalysts.

The synthesis of (S)-1-(2-Methoxyphenyl)ethanamine can be achieved through several methods, including asymmetric hydrogenation, enzymatic resolution, and chiral auxiliary-mediated approaches. Each method has its advantages and limitations, and the choice of synthetic route depends on factors such as yield, enantioselectivity, and cost-effectiveness. Recent studies have focused on developing more environmentally friendly and sustainable methods for producing this compound, aligning with the growing emphasis on green chemistry principles.

In terms of safety and handling, (S)-1-(2-Methoxyphenyl)ethanamine should be stored in a well-ventilated area away from heat sources and incompatible materials. Proper personal protective equipment (PPE) should be used when handling this compound to minimize exposure risks. While it is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols to ensure safe handling and storage.

The market demand for (S)-1-(2-Methoxyphenyl)ethanamine continues to grow due to its wide-ranging applications in various industries. Pharmaceutical companies are increasingly investing in research and development to discover new therapeutic agents that can be synthesized using this intermediate. Additionally, advancements in analytical techniques have facilitated more accurate characterization and quality control of this compound, further enhancing its utility in industrial processes.

In conclusion, (S)-1-(2-Methoxyphenyl)ethanamine (CAS No. 68285-24-5) is a versatile chiral compound with significant potential in pharmaceuticals, agrochemicals, and fine chemicals. Its unique structural features and chiral properties make it an essential intermediate in the synthesis of various functional molecules. Ongoing research continues to uncover new applications and improve synthetic methods for producing this valuable compound.